Cas no 142294-58-4 (3-ethylthiophene-2-sulfonamide)

• Product Name: 3-ethylthiophene-2-sulfonamide
• CAS No: 142294-58-4
• MF: C₆H₉NO₂S₂
• MW: 191.27115893364
• MDL: MFCD18817150
• CID: 101167
• PubChem ID: 15669334
• Update Time: 2025-04-18

3-ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide,3-ethyl-
• 3-ethylthiophene-2-sulfonamide
• EN300-1991085
• SCHEMBL5655444
• 142294-58-4
• 2-Thiophenesulfonamide,3-ethyl-(9CI)
• DTXSID601302134
• 2-Thiophenesulfonamide, 3-ethyl-

• MDL： MFCD18817150
• Inchi： 1S/C6H9NO2S2/c1-2-5-3-4-10-6(5)11(7,8)9/h3-4H,2H2,1H3,(H2,7,8,9)
• InChI Key： PNEQIBCAAUVHNU-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CS1)CC)(N)(=O)=O

Computed Properties

• Exact Mass: 191.00747088g/mol
• Monoisotopic Mass: 191.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides